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molecular formula C10H4F2O5 B1258310 Pacific blue CAS No. 215868-31-8

Pacific blue

Cat. No. B1258310
CAS RN: 215868-31-8
M. Wt: 242.13 g/mol
InChI Key: VYNDHICBIRRPFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05830912

Procedure details

A solution of 14 (100 mg, 0.37 mmol) and KOH (70 mg, 85%, 1.1 mmol) in 7 mL of THF/MeOH/H2O (5:5:1) is heated at 60° C. for 2 hours. The reaction is poured into 50 mL 5% HCl and extracted with EtOAc (40 mL×2), washed with brine (30 mL), dried over anhydrous MgSO4, and concentrated in vacuo to yield 81 mg (94%) of Compound 15 as a green powder.
Name
14
Quantity
100 mg
Type
reactant
Reaction Step One
Name
KOH
Quantity
70 mg
Type
reactant
Reaction Step One
Name
THF MeOH H2O
Quantity
7 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Compound 15
Yield
94%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:9](=[C:10]([F:13])[C:11]=1[OH:12])[O:8][C:7](=[O:14])[C:6]([C:15]([O:17]CC)=[O:16])=[CH:5]2.[OH-].[K+].Cl>C1COCC1.CO.O>[F:1][C:2]1[CH:3]=[C:4]2[C:9](=[C:10]([F:13])[C:11]=1[OH:12])[O:8][C:7](=[O:14])[C:6]([C:15]([OH:17])=[O:16])=[CH:5]2 |f:1.2,4.5.6|

Inputs

Step One
Name
14
Quantity
100 mg
Type
reactant
Smiles
FC=1C=C2C=C(C(OC2=C(C1O)F)=O)C(=O)OCC
Name
KOH
Quantity
70 mg
Type
reactant
Smiles
[OH-].[K+]
Name
THF MeOH H2O
Quantity
7 mL
Type
solvent
Smiles
C1CCOC1.CO.O
Step Two
Name
HCl
Quantity
50 mL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (40 mL×2)
WASH
Type
WASH
Details
washed with brine (30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
Compound 15
Type
product
Smiles
FC=1C=C2C=C(C(OC2=C(C1O)F)=O)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 81 mg
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 90.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.